Cas no 1315304-23-4 (2-amino-4-methylpent-4-en-1-ol)

• Product Name: 2-amino-4-methylpent-4-en-1-ol
• CAS No: 1315304-23-4
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 4588147
• Update Time: 2025-06-25

2-amino-4-methylpent-4-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Penten-1-ol, 2-amino-4-methyl-
• 2-Amino-4-methylpent-4-en-1-ol
• 2-amino-4-methylpent-4-en-1-ol

• Inchi： 1S/C6H13NO/c1-5(2)3-6(7)4-8/h6,8H,1,3-4,7H2,2H3
• InChI Key： KQHRVUHDVSRZHO-UHFFFAOYSA-N
• SMILES： C(O)C(N)CC(C)=C

Additional information on 2-amino-4-methylpent-4-en-1-ol

Introduction to 2-Amino-4-Methylpent-4-en-1-ol (CAS No. 1315304-23-4)

2-Amino-4-methylpent-4-en-1-ol, with the CAS number 1315304-23-4, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structure, which includes an amino group, a double bond, and a hydroxyl group, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 2-Amino-4-methylpent-4-en-1-ol is C₆H₁₃NO. Its molecular weight is approximately 115.17 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 150°C. It is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. These physical properties make it suitable for use in a wide range of chemical processes and reactions.

In the realm of pharmaceutical research, 2-Amino-4-methylpent-4-en-1-ol has shown promise as a building block for the synthesis of bioactive compounds. Recent studies have explored its potential in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as an intermediate in the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of 2-Amino-4-methylpent-4-en-1-ol exhibited potent anti-inflammatory activity, suggesting its potential as a lead compound for further drug development.

Beyond pharmaceutical applications, 2-Amino-4-methylpent-4-en-1-ol has also been investigated for its role in chemical synthesis and materials science. In a study published in the Tetrahedron Letters, scientists demonstrated the utility of this compound as a chiral auxiliary in asymmetric synthesis. The unique combination of functional groups in 2-Amino-4-methylpent-4-en-1-ol allows for the selective formation of enantiomerically pure products, which are crucial in many industrial and pharmaceutical processes.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Research on the environmental fate and toxicity of 2-Amino-4-methylpent-4-en-1-ol has shown that it degrades readily under natural conditions and does not pose significant environmental risks when used responsibly. A study published in the Journal of Environmental Science and Health evaluated the biodegradability and ecotoxicity of this compound, concluding that it is biodegradable and does not accumulate in aquatic systems.

In terms of safety, handling, and storage, 2-Amino-4-methylpent-4-en-1-ol should be managed with standard laboratory precautions to ensure safety. It is recommended to store the compound in tightly sealed containers at room temperature away from direct sunlight and sources of heat. Personal protective equipment such as gloves, goggles, and lab coats should be worn when handling this compound to prevent skin contact and inhalation.

The market demand for 2-Amino-4-methylpent-4-en-1-ol is expected to grow due to its diverse applications and increasing interest from researchers and industry professionals. According to market analysis reports, the global market for organic intermediates like this compound is projected to expand significantly over the next decade, driven by advancements in synthetic chemistry and growing investments in pharmaceutical research.

In conclusion, 2-Amino-4-methylpent-4-en-1-ol (CAS No. 1315304-23-4) is a multifaceted organic compound with promising applications in pharmaceuticals, chemical synthesis, and materials science. Its unique structural features make it an attractive intermediate for the development of new bioactive compounds and advanced materials. Ongoing research continues to uncover new possibilities for this versatile molecule, solidifying its importance in modern scientific endeavors.